Cas no 2248301-89-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanoate
• CAS No: 2248301-89-3
• MF: C₁₇H₁₁N₃O₅S
• MW: 369.351342439651
• CID: 5963892
• PubChem ID: 165723891
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanoate
• EN300-6519049
• 2248301-89-3

• Inchi： 1S/C17H11N3O5S/c21-13(5-7-19-9-18-14-12(15(19)22)6-8-26-14)25-20-16(23)10-3-1-2-4-11(10)17(20)24/h1-4,6,8-9H,5,7H2
• InChI Key： MCCRPGLISHIKGR-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1N=CN(C2=O)CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 369.04194163g/mol
• Monoisotopic Mass: 369.04194163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 125Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanoate (CAS No. 2248301-89-3)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanoate, identified by its CAS number 2248301-89-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives characterized by the presence of multiple functional groups, including dioxo and thienopyrimidine moieties, which contribute to its unique chemical properties and potential biological activities.

The molecular framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}propanoate incorporates an isoindole core, which is a privileged scaffold in medicinal chemistry due to its ability to interact with biological targets in a manner that promotes favorable pharmacokinetic and pharmacodynamic profiles. The presence of a dioxo group (a carbonyl group linked to two oxygen atoms) enhances the electrophilicity of the molecule, making it a potential candidate for further derivatization and functionalization. Additionally, the thienopyrimidine moiety introduces additional complexity and may contribute to the compound's binding affinity and selectivity for specific biological receptors.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, leveraging modern techniques such as palladium-catalyzed cross-coupling reactions and multi-component condensations. These synthetic strategies not only improve yield but also allow for the introduction of structural modifications that can fine-tune biological activity. The accessibility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-{4-oxyso-thieno[2,3-d]pyrimidin-[email protected]-yl}propanoate has spurred interest in exploring its potential applications in drug discovery.

In the realm of bioactivity evaluation, this compound has been investigated for its interactions with various biological targets. Preliminary studies suggest that it may exhibit inhibitory effects on enzymes and receptors implicated in inflammatory pathways and cancer progression. The dioxo group within its structure is particularly noteworthy for its ability to engage with hydroxylamine or hydroxamate residues in protein active sites, potentially leading to potent inhibitory activity. Furthermore, the thienopyrimidine component has been shown to modulate kinase activity, which is a critical aspect of many oncogenic signaling pathways.

The combination of these structural features makes 1,3-dioxo-[email protected]-hydro-[email protected]-yl 3-{4-oxyso-thienopyrimidin-[email protected]-yl}propanoate a promising candidate for further investigation in medicinal chemistry. Researchers are exploring its potential as a lead compound for the development of novel therapeutics targeting diseases such as cancer and inflammatory disorders. The compound's ability to interact with multiple biological targets suggests that it may exhibit pleiotropic effects, which could be advantageous in therapeutic settings where multifunctional intervention is desired.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding modes of this compound with potential target proteins. These studies have highlighted key interactions between the dioxo group and polar residues in the active site pocket, as well as hydrogen bonding networks involving the thienopyrimidine moiety. Such insights are crucial for designing derivatives with enhanced affinity and selectivity.

The synthesis and characterization of analogs derived from 1,3-dioxo-[email protected]-hydro-[email protected]-yl 3-{4-oxyso-thienopyrimidin-[email protected]-yl}propanoate have also been reported recently. By modifying substituents on the isoindole or thienopyrimidine rings, chemists have generated libraries of compounds with varying biological profiles. These efforts underscore the versatility of this scaffold and open up new avenues for drug discovery.

The pharmacokinetic properties of this compound are also under scrutiny. In vitro studies have assessed its solubility, stability under various conditions, and metabolic degradation pathways. These data are essential for predicting how the compound will behave in vivo and for guiding optimization efforts aimed at improving bioavailability and reducing off-target effects.

Future research directions include exploring the use of this compound in combination therapies alongside existing treatments for cancer and inflammation. The ability to modulate multiple pathways simultaneously could lead to synergistic effects that enhance therapeutic outcomes. Additionally, investigating its potential as an adjuvant therapy or preventive agent is an exciting prospect that warrants further exploration.

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